4-amino-6-methyl-3-(methylthio)-1,2,4-triazin-5(4H)-one

Specification

• CAS No.: 18826-96-5
• Molecular Formula: C5H8N4OS
• Molecular Weight: 172.21 g/mol
• IUPAC Name: 4-amino-6-methyl-3-methylsulfanyl-1,2,4-triazin-5-one
• Standard InChI: InChI=1S/C5H8N4OS/c1-3-4(10)9(6)5(11-2)8-7-3/h6H2,1-2H3
• Standard InChI Key: QGWGENIBCSVSNQ-UHFFFAOYSA-N
• SMILES: CC1=NN=C(N(C1=O)N)SC
• Canonical SMILES: CC1=NN=C(N(C1=O)N)SC

Introduction

Chemical Structure and Properties

Molecular Composition and Identification

4-Amino-6-methyl-3-(methylthio)-1,2,4-triazin-5(4H)-one is a heterocyclic organic compound characterized by its triazine ring structure, which contains three nitrogen atoms and two carbon atoms. The compound's molecular formula is C₅H₈N₄OS with a molecular weight of 172.21 g/mol. It is uniquely identified by the CAS registry number 18826-96-5, which serves as its primary identifier in chemical databases and regulatory documents.

The compound's structure includes several functional groups that contribute to its reactivity and biological activity. It features an amino group (-NH₂) and a methylsulfanyl group (-S-CH₃) attached to the triazine ring. The presence of a methyl group at the 6-position enhances its lipophilicity, which influences its solubility characteristics and interactions with biological systems.

Physical and Chemical Characteristics

The compound typically exists as a solid at room temperature, exhibiting moderate stability under standard conditions. Its distinctive chemical structure enables it to participate in various chemical reactions, making it valuable for applications in agricultural science and medicinal chemistry research.

Table 1: Physical and Chemical Properties of 4-Amino-6-methyl-3-(methylthio)-1,2,4-triazin-5(4H)-one

Property	Value
Molecular Formula	C₅H₈N₄OS
Molecular Weight	172.21 g/mol
Physical State	Solid at room temperature
CAS Number	18826-96-5
InChI	InChI=1/C5H8N4OS/c1-3-4(10)9(6)5(11-2)8-7-3/h6H2,1-2H3

Nomenclature and Synonyms

The compound is known by several synonyms in scientific literature and commercial contexts. These alternative names reflect different naming conventions and structural descriptions of the same chemical entity.

Table 2: Common Synonyms of 4-Amino-6-methyl-3-(methylthio)-1,2,4-triazin-5(4H)-one

Synonym
1,2,4-Triazin-5(4H)-one, 4-amino-6-methyl-3-(methylthio)-
4-amino-6-methyl-3-methylsulfanyl-1,2,4-triazin-5-one
4-amino-6-methyl-3-(methylsulfanyl)-4,5-dihydro-1,2,4-triazin-5-one
4-amino-6-methyl-3-(methylsulfanyl)-1,2,4-triazin-5(4H)-one
Metribuzin

The compound is also identified in specialized databases with unique identifiers such as DSSTox Substance ID (DTXSID80172173), Nikkaji Number (J457.807D), and Wikidata (Q83042305).

Biological Activity and Applications

Herbicidal Mechanism of Action

4-Amino-6-methyl-3-(methylthio)-1,2,4-triazin-5(4H)-one, commonly referred to as Metribuzin in agricultural applications, functions primarily as a photosynthesis inhibitor. Its mechanism of action involves disruption of the electron transport chain in photosystem II, which leads to the generation of reactive oxygen species (ROS) and ultimately causes plant cell death. This mechanism explains its effectiveness as a selective herbicide in controlling various weed species.

The compound's herbicidal efficacy varies across different weed species, demonstrating high effectiveness against certain annual broadleaf weeds and grasses. Research has documented its activity against common agricultural weeds with varying degrees of control.

Table 3: Herbicidal Efficacy Against Common Weed Species

Weed Species	Efficacy (%)	Application Rate (kg/ha)
Amaranthus retroflexus	90	1.0
Chenopodium album	85	1.0
Setaria viridis	75	0.8

The selective nature of this herbicide is attributed to differences in metabolism and absorption between crop plants and susceptible weed species, making it valuable for integrated weed management programs in agriculture.

Health Impact and Risk Assessment

Occupational Exposure Studies

The Agricultural Health Study, a prospective cohort study of licensed pesticide applicators in Iowa and North Carolina, has provided valuable insights into potential health impacts associated with occupational exposure to 4-amino-6-methyl-3-(methylthio)-1,2,4-triazin-5(4H)-one. This extensive research initiative included 23,072 eligible applicators, of whom 8,504 (37 percent) reported using the compound in agricultural settings.

The study design incorporated detailed exposure assessments using two quantitative metrics: lifetime days of exposure and intensity-weighted lifetime days, which accounts for factors affecting exposure intensity such as application methods, protective equipment usage, and handling practices. This comprehensive approach allowed researchers to evaluate dose-response relationships and potential associations with various health outcomes.

Product Format	Typical Purity	Common Package Sizes	Applications
Research Grade	≥95%	10mg to 1g	Laboratory research, analytical standards
Agricultural Grade	Variable	Bulk quantities	Commercial herbicide formulations

The compound's availability in different formulations facilitates its use across various research fields, including agricultural science, medicinal chemistry, and toxicology studies.

Research Applications

Beyond its primary agricultural applications, 4-amino-6-methyl-3-(methylthio)-1,2,4-triazin-5(4H)-one has gained interest in various research domains. Its unique chemical structure makes it valuable for studies in:

• Herbicide mechanism investigations - Understanding photosystem II inhibition pathways

• Structure-activity relationship studies - Examining how structural modifications affect biological activity

• Environmental fate research - Tracking degradation and persistence in soil and water systems

• Toxicological assessments - Evaluating potential health and ecological impacts

• Medicinal chemistry - Exploring potential pharmaceutical applications based on its biological activities

These diverse research applications highlight the compound's significance beyond its commercial use as an herbicide, contributing to advancements in multiple scientific disciplines.